Cas no 2680687-32-3 (tert-butyl N-3-(5-chloro-2-fluoropyridin-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-(5-chloro-2-fluoropyridin-3-yl)propylcarbamate
• CAS No: 2680687-32-3
• MF: C₁₃H₁₈ClFN₂O₂
• MW: 288.745625972748
• CID: 5633018
• PubChem ID: 165928150
• Update Time: 2025-06-08

tert-butyl N-3-(5-chloro-2-fluoropyridin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(5-chloro-2-fluoropyridin-3-yl)propyl]carbamate
• EN300-28287736
• 2680687-32-3
• tert-butyl N-3-(5-chloro-2-fluoropyridin-3-yl)propylcarbamate

• Inchi： 1S/C13H18ClFN2O2/c1-13(2,3)19-12(18)16-6-4-5-9-7-10(14)8-17-11(9)15/h7-8H,4-6H2,1-3H3,(H,16,18)
• InChI Key： IMKCZDQJWFNPHD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)CCCNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 288.1040837g/mol
• Monoisotopic Mass: 288.1040837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-3-(5-chloro-2-fluoropyridin-3-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-(5-chloro-2-fluoropyridin-3-yl)propylcarbamate (CAS No. 2680687-32-3)

The compound tert-butyl N-3-(5-chloro-2-fluoropyridin-3-yl)propylcarbamate (CAS No. 2680687-32-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridine ring substituted with chloro and fluoro groups, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and safety data, making it a topic of high relevance in modern chemistry.

One of the key reasons for the growing interest in tert-butyl N-3-(5-chloro-2-fluoropyridin-3-yl)propylcarbamate is its role in the development of small-molecule drugs. The presence of both halogenated and carbamate functionalities enhances its potential as a building block for drug discovery. Recent trends in AI-driven molecular design and high-throughput screening have further highlighted the importance of such intermediates, as they enable rapid optimization of lead compounds. This aligns with the increasing demand for precision medicine and targeted therapies.

From a synthetic chemistry perspective, the compound's CAS No. 2680687-32-3 is often associated with queries about efficient synthesis routes and scalability. The tert-butyl group, in particular, offers stability during reactions, while the fluoropyridine moiety introduces electronic effects that can influence reactivity. These characteristics make it a valuable candidate for cross-coupling reactions and catalysis, topics frequently explored in academic and industrial settings.

Environmental and regulatory considerations are also pivotal when discussing tert-butyl N-3-(5-chloro-2-fluoropyridin-3-yl)propylcarbamate. With the rise of green chemistry initiatives, researchers are keen to develop sustainable synthesis methods for such compounds. Questions about biodegradability and eco-friendly alternatives are common in search engines, reflecting the broader shift toward environmentally responsible chemical production.

In addition to its pharmaceutical applications, this compound is explored in material science for its potential in creating functional polymers and advanced coatings. The combination of aromatic and aliphatic segments in its structure allows for tunable properties, catering to niche applications like electronic materials or adhesives. This versatility underscores its value across multiple disciplines.

Analytical characterization of CAS No. 2680687-32-3 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are frequently searched by quality control professionals. The compound's stability under various conditions and compatibility with reagents are also critical parameters for industrial adoption.

As the demand for custom synthesis and contract manufacturing grows, tert-butyl N-3-(5-chloro-2-fluoropyridin-3-yl)propylcarbamate remains a sought-after intermediate. Its relevance in patented formulations and proprietary processes further drives its commercial significance. For researchers, staying updated on its latest applications and synthetic breakthroughs is essential to leveraging its full potential.